Cas no 75808-00-3 (Glycine, N-[(3a,5b)-3-hydroxy-7,24-dioxocholan-24-yl]-)

• Product Name: Glycine, N-[(3a,5b)-3-hydroxy-7,24-dioxocholan-24-yl]-
• CAS No: 75808-00-3
• MF: C₂₆H₄₁NO₅
• MW: 447.607448339462
• CID: 572629
• PubChem ID: 3086041
• Update Time: 2025-04-19

Glycine, N-[(3a,5b)-3-hydroxy-7,24-dioxocholan-24-yl]- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(3a,5b)-3-hydroxy-7,24-dioxocholan-24-yl]-
• 2-[[(4R)-4-[(3R,5S,8R,9S,10S,13R,14S,17R)-3-hydroxy-10,13-dimethyl-7-oxo-1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetic acid
• 7-oxoglycochenodeoxycholic acid
• 3alpha-hydroxy-7-keto-5beta-cholanoyl glycine
• N-(3alpha-hydroxy-7-oxo-5beta-cholan-24-oyl)glycine
• {[(3alpha,5beta)-3-hydroxy-7,24-dioxocholan-24-yl]amino}acetic acid
• 7-oxoglycolithocholic acid
• CHEBI:138391
• 7-Oxo-GCGCA
• N-(3,24-Dihydroxy-7-oxocholan-24-ylidene)glycine
• N-[(3alpha,5beta)-3-hydroxy-7,24-dioxocholan-24-yl]glycine
• DTXSID00997204
• 7-ketoglycolithocholic acid
• 75808-00-3
• Glycine, N-((3alpha,5beta)-3-hydroxy-7,24-dioxocholan-24-yl)-
• nutriaglycocholic acid

• Inchi： 1S/C26H41NO5/c1-15(4-7-22(30)27-14-23(31)32)18-5-6-19-24-20(9-11-26(18,19)3)25(2)10-8-17(28)12-16(25)13-21(24)29/h15-20,24,28H,4-14H2,1-3H3,(H,27,30)(H,31,32)/t15-,16+,17-,18-,19+,20+,24+,25+,26-/m1/s1
• InChI Key： MOZIKWXTNVWDAB-JPNWVCBHSA-N
• SMILES： O=C1C[C@@H]2C[C@@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC(NCC(=O)O)=O)CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 447.298
• Monoisotopic Mass: 447.298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.158
• Boiling Point: 655.1°C at 760 mmHg
• Flash Point: 350°C
• Refractive Index: 1.539